Cas no 919-16-4 (trilithium(1+) ion 2-hydroxypropane-1,2,3-tricarboxylate)

• Product Name: trilithium(1+) ion 2-hydroxypropane-1,2,3-tricarboxylate
• CAS No: 919-16-4
• MF: C₆H₈LiO₇
• MW: 199.064522743225
• MDL: MFCD00012461
• CID: 808598
• PubChem ID: 13520
• Update Time: 2025-11-05

trilithium(1+) ion 2-hydroxypropane-1,2,3-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, lithium salt (1:3)
• LITHIUM CITRATE
• LITHIUM CITRATE ANHYDROUS
• Lithium citrate tribasic tetrahydrate
• Citric acid trilithiuM salt
• Litarex
• Lithonate S
• 2,3-propanetricarboxylic acid, 2-hydroxy- trilithium salt
• demalit
• trilithium citrate
• tri-lithium citrate tetrahydrate
• 1,2,3-propane tricarboxylic acid,2-hydroxy,trilithium salt,none
• Cibalith S
• Lithonate S
• citric acid, trilithium salt
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, trilithium salt
• Lithium Citrate (anhydrous)
• anhydrous lithium citrate
• lithium 2-hydroxypropane-1,2,3-tricarboxylate
• C6H5O7.3Li
• Citric acid, lithium salt
• trilithium 2-hydroxypropane-1,2,3-tricarboxylate
• EINECS
• lithiumcitrateanhydrous
• TRI-LITHIUM CITRATE
• LITHIUM CITRATE TRIBASIC
• Citric acid trilithium salt solution
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, trilithium salt (9CI)
• Citric acid, trilithium salt (8CI)
• Lithium citrate (6CI, 7CI)
• trilithium(1+) ion 2-hydroxypropane-1,2,3-tricarboxylate
• LITHIUM CITRATE (EP MONOGRAPH)
• NSC-758700
• Q2351742
• NCGC00095267-02
• AKOS015902460
• DB-220822
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, lithium salt (1:3)
• NS00079817
• SPECTRUM1504269
• Lithium (as citrate)
• DB14507
• lithium citrate (anh.)
• 6680-58-6
• NCGC00095267-01
• 919-16-4
• CHEMBL1201170
• Demalit; Litarex; Lithonate S
• EN300-267798
• DTXSID70883185
• HMS1923K13
• LITHIUM CITRATE (USP MONOGRAPH)
• 1313437-84-1
• anh. lithium citrate
• AKOS015839591
• DB-054961
• Citric acid,lithium salt
• CHEBI:64735
• HMS2093G04
• DTXCID401022738
• LITHIUM CITRATE (MART.)
• Lithium (Citrate)
• LITHIUM CITRATE [MI]
• CCG-213298
• lithium2-hydroxypropane-1,2,3-tricarboxylate
• trilithium;2-hydroxypropane-1,2,3-tricarboxylate
• 2-Hydroxy-1,2,3-propanetricarboxylic acid lithium salt (1:3)
• EINECS 213-045-8
• UNII-3655633623
• EINECS 233-819-9

• MDL： MFCD00012461
• Inchi： 1S/C6H8O7.Li/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);
• InChI Key： VBZUAQQWTKKNFN-UHFFFAOYSA-N
• SMILES： [Li].O=C(CC(CC(O)=O)(C(O)=O)O)O

Computed Properties

• Exact Mass: 210.05200
• Monoisotopic Mass: 210.05154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.12 g/mL at 20 °C
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 140.62000
• LogP: -5.25260
• Vapor Pressure: No data available

trilithium(1+) ion 2-hydroxypropane-1,2,3-tricarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H319 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents

Additional information on trilithium(1+) ion 2-hydroxypropane-1,2,3-tricarboxylate

Trilithium(1+) Ion 2-Hydroxypropane-1,2,3-Tricarboxylate (CAS No. 919-16-4): A Comprehensive Overview

Trilithium(1+) ion 2-hydroxypropane-1,2,3-tricarboxylate (CAS No. 919-16-4) is a multifaceted compound with significant applications in various scientific and industrial fields. This compound, also known as lithium citrate, is a lithium salt of citric acid and has garnered attention due to its unique properties and potential uses in pharmaceuticals, materials science, and environmental chemistry.

The structure of trilithium(1+) ion 2-hydroxypropane-1,2,3-tricarboxylate consists of a trilithium cation (Li₃⁺) and the tricarboxylic acid anion derived from citric acid. The citric acid moiety provides the compound with its characteristic hydroxyl and carboxyl functional groups, which contribute to its solubility and reactivity in aqueous environments. The lithium cations, on the other hand, impart unique chemical and physical properties that make this compound particularly interesting for research and application.

In the realm of pharmaceuticals, trilithium(1+) ion 2-hydroxypropane-1,2,3-tricarboxylate has been studied for its potential therapeutic effects. Recent research has highlighted its role in mood stabilization and the treatment of bipolar disorder. The compound's ability to modulate neurotransmitter levels and influence neural pathways makes it a valuable candidate for further clinical investigation. Additionally, its low toxicity and high bioavailability contribute to its suitability as a pharmaceutical agent.

From a materials science perspective, trilithium(1+) ion 2-hydroxypropane-1,2,3-tricarboxylate has shown promise in the development of advanced materials. Its unique combination of lithium ions and organic moieties can enhance the performance of batteries, particularly in lithium-ion battery technology. The compound's ability to stabilize electrode materials and improve electrolyte conductivity has been explored in several studies, suggesting potential applications in energy storage systems.

In environmental chemistry, trilithium(1+) ion 2-hydroxypropane-1,2,3-tricarboxylate has been investigated for its role in water treatment processes. The compound's chelating properties allow it to effectively sequester metal ions from aqueous solutions, making it a useful agent for removing contaminants from water sources. This application is particularly relevant in industrial settings where metal contamination is a common issue.

The synthesis of trilithium(1+) ion 2-hydroxypropane-1,2,3-tricarboxylate typically involves the reaction of citric acid with lithium hydroxide or lithium carbonate. The process is straightforward and can be scaled up for industrial production. Recent advancements in green chemistry have led to more sustainable synthesis methods that minimize environmental impact while maintaining high yields.

The stability of trilithium(1+) ion 2-hydroxypropane-1,2,3-tricarboxylate is an important consideration for both storage and application. The compound is generally stable under ambient conditions but can degrade at high temperatures or in strongly acidic or basic environments. Proper handling and storage conditions are essential to maintain its integrity and effectiveness.

In terms of safety, trilithium(1+) ion 2-hydroxypropane-1,2,3-tricarboxylate is considered relatively safe when handled appropriately. However, like any chemical compound, it should be used with caution to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling procedures and emergency response measures.

Recent research has expanded our understanding of the mechanisms underlying the properties of trilithium(1+) ion 2-hydroxypropane-1,2,3-tricarboxylate. For instance, studies have elucidated the molecular interactions that contribute to its chelating ability and its influence on neurotransmitter systems. These insights have paved the way for innovative applications in various fields.

In conclusion, trilithium(1+) ion 2-hydroxypropane-1,2,3-tricarboxylate (CAS No. 919-16-4) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure and properties make it a valuable subject of ongoing research and development. As new studies continue to uncover its potential benefits and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.